Cas no 2114656-55-0 (Ethyl 2-(2-aminocycloheptyl)acetate)
Ethyl 2-(2-aminocycloheptyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(2-aminocycloheptyl)acetate
- EN300-1154482
- 2114656-55-0
- Ethyl 2-(2-aminocycloheptyl)acetate
-
- Inchi: 1S/C11H21NO2/c1-2-14-11(13)8-9-6-4-3-5-7-10(9)12/h9-10H,2-8,12H2,1H3
- InChI Key: MHGCBZVNHPSRLJ-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1CCCCCC1N)=O
Computed Properties
- Exact Mass: 199.157228913g/mol
- Monoisotopic Mass: 199.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52.3Ų
Ethyl 2-(2-aminocycloheptyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1154482-1.0g |
ethyl 2-(2-aminocycloheptyl)acetate |
2114656-55-0 | 1g |
$0.0 | 2023-06-09 |
Ethyl 2-(2-aminocycloheptyl)acetate Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on Ethyl 2-(2-aminocycloheptyl)acetate
Recent Advances in the Study of Ethyl 2-(2-aminocycloheptyl)acetate (CAS: 2114656-55-0) in Chemical Biology and Pharmaceutical Research
Ethyl 2-(2-aminocycloheptyl)acetate (CAS: 2114656-55-0) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Its unique structural features, including a cycloheptyl ring and an ethyl acetate moiety, make it a promising candidate for various applications, particularly in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, shedding light on its role in addressing unmet medical needs.
The synthesis of Ethyl 2-(2-aminocycloheptyl)acetate has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic approach that significantly improves yield and reduces byproducts. This advancement is critical for large-scale production, which is essential for further pharmacological testing and potential commercialization.
Pharmacologically, Ethyl 2-(2-aminocycloheptyl)acetate has shown promising activity in preclinical models. Research indicates its potential as a modulator of G-protein-coupled receptors (GPCRs), a class of targets implicated in numerous diseases, including neurological disorders and metabolic conditions. In vitro studies have demonstrated its ability to selectively bind to specific GPCR subtypes, suggesting a high degree of target specificity and reduced off-target effects.
One of the most exciting developments is its application in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience revealed that Ethyl 2-(2-aminocycloheptyl)acetate exhibits neuroprotective effects in models of Parkinson's disease. The compound was found to reduce oxidative stress and inflammation in neuronal cells, highlighting its potential as a therapeutic agent for neurodegenerative conditions. Further studies are underway to explore its mechanisms of action and optimize its pharmacokinetic properties.
In addition to its neurological applications, Ethyl 2-(2-aminocycloheptyl)acetate has been investigated for its anti-inflammatory and analgesic properties. A recent publication in the European Journal of Pharmacology (2024) reported its efficacy in reducing pain and inflammation in animal models of arthritis. These findings suggest its potential as a novel analgesic with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
Despite these promising results, challenges remain in the development of Ethyl 2-(2-aminocycloheptyl)acetate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and long-term safety need to be addressed in future studies. However, the compound's unique chemical structure and diverse biological activities make it a valuable subject for ongoing research in chemical biology and drug development.
In conclusion, Ethyl 2-(2-aminocycloheptyl)acetate (CAS: 2114656-55-0) represents a compelling area of research with significant potential for therapeutic applications. Recent advancements in its synthesis and pharmacological characterization have laid the groundwork for further exploration. As research continues, this compound may emerge as a key player in the development of novel treatments for neurological and inflammatory diseases.
2114656-55-0 (Ethyl 2-(2-aminocycloheptyl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)